Gonyautoxin V

Specification

• CAS No.: 64296-25-9
• Molecular Formula: C10H17N7O7S
• Molecular Weight: 379.35 g/mol
• IUPAC Name: (2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid
• Standard InChI: InChI=1S/C10H17N7O7S/c11-6-14-5-4(3-24-8(18)16-25(21,22)23)13-7(12)17-2-1-9(19,20)10(5,17)15-6/h4-5,19-20H,1-3H2,(H2,12,13)(H,16,18)(H3,11,14,15)(H,21,22,23)
• Standard InChI Key: JKKCSFJSULZNDN-UHFFFAOYSA-N
• SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)N
• Canonical SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)N

Introduction

Mechanism of Action

The mechanism by which gonyautoxin V exerts its toxic effects involves:

• Binding to Sodium Channels: Gonyautoxin V binds with high affinity to site 1 on the alpha subunit of voltage-dependent sodium channels, preventing the generation and propagation of action potentials.

• Symptoms Induction: Symptoms of poisoning typically include numbness, tingling, muscle weakness, respiratory paralysis, and potentially death within hours if untreated.

• Research Findings

Recent studies have focused on the transformation and activation of gonyautoxin V in biological systems. For instance, research indicates that only 8-15% of gonyautoxin V is converted to saxitoxin under gastric conditions, suggesting limited activation in the stomach but potential lethality if ingested in significant amounts.

Key Research Insights

• Conversion Efficiency: The conversion rate from gonyautoxin V to saxitoxin under extreme conditions highlights the need for caution when consuming shellfish from harmful algal blooms.

• Comparative Toxicity: Studies comparing oral and intraperitoneal LD50 values suggest that gonyautoxin V has lower lethality than saxitoxin but still poses significant risks.

• Detection Methods

Detection of gonyautoxins in marine products typically employs High-Performance Liquid Chromatography (HPLC). This method allows for sensitive detection at concentrations lower than 0.74 micrograms per milliliter, making it crucial for monitoring seafood safety.

• Clinical Implications and Treatment

Currently, there is no specific antidote for gonyautoxin V poisoning. Treatment primarily focuses on symptomatic relief and supportive care:

• Respiratory Support: Artificial respiration may be necessary in cases of severe respiratory distress.

• Activated Charcoal: Administration can help reduce toxin absorption if given shortly after ingestion.

Gonyautoxin V is a highly toxic compound with significant implications for public health due to its association with paralytic shellfish poisoning. Ongoing research into its mechanisms, detection methods, and potential therapeutic applications continues to be vital for understanding its impact on marine ecosystems and human health.